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Compound of Interest

Compound Name:
N-(tert-Butoxycarbonyl)-3-

naphthalen-1-yl-D-alanine

CAS No.: 76932-48-4

Cat. No.: B558730

Get Quote

Module 1: The Foundation (Resin & Solvation)
Q: My peptide is >30 residues, and the crude yield drops significantly after the 15th residue.

What is happening?

A: You are likely experiencing the "solvation crash." Standard Polystyrene (PS) resins swell

well in DCM but poorly in DMF/NMP as the peptide chain grows. The growing peptide chain

itself can solvate the resin, but if the peptide aggregates (forms

-sheets), the resin collapses, burying the reactive N-terminus.

The Fix:

Switch Resin Class: Move from 1% DVB-Pol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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